Cas no 1448508-15-3 (trans-4-[2-(Dimethylamino)ethyl]cyclohexanamine)

• Product Name: trans-4-[2-(Dimethylamino)ethyl]cyclohexanamine
• CAS No: 1448508-15-3
• MF: C₁₀H₂₂N₂
• MW: 170.295082569122
• CID: 5521540
• Update Time: 2026-03-11

trans-4-[2-(Dimethylamino)ethyl]cyclohexanamine Chemical and Physical Properties

Names and Identifiers

• Cyclohexaneethanamine, 4-amino-N,N-dimethyl-, trans-
• trans-4-[2-(Dimethylamino)ethyl]cyclohexanamine

• Inchi： 1S/C10H22N2/c1-12(2)8-7-9-3-5-10(11)6-4-9/h9-10H,3-8,11H2,1-2H3/t9-,10-
• InChI Key： XVZGWQCGJOLWPH-MGCOHNPYSA-N
• SMILES： [C@@H]1(CCN(C)C)CC[C@@H](N)CC1

Additional information on trans-4-[2-(Dimethylamino)ethyl]cyclohexanamine

Introduction to trans-4-[2-(Dimethylamino)ethyl]cyclohexanamine (CAS No. 1448508-15-3)

trans-4-[2-(Dimethylamino)ethyl]cyclohexanamine, identified by its Chemical Abstracts Service (CAS) number 1448508-15-3, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This amine derivative, characterized by its cyclohexane ring substituted with a dimethylaminoethyl group at the trans-4 position, exhibits a unique structural framework that has garnered attention for its potential biological activities and synthetic utility. The compound’s stereochemistry, particularly the trans configuration of the cyclohexane ring, plays a crucial role in determining its physicochemical properties and interaction with biological targets.

The structure of trans-4-[2-(Dimethylamino)ethyl]cyclohexanamine consists of a rigid cyclohexane backbone, which provides stability while allowing for conformational flexibility. The presence of the dimethylaminoethyl side chain introduces both basicity and hydrophobicity, making it a versatile scaffold for further functionalization. This dual property profile is particularly valuable in drug design, where balancing hydrophobic and hydrophilic interactions is essential for achieving optimal pharmacokinetic profiles. The compound’s molecular weight and solubility characteristics, derived from its structural features, also influence its suitability for various applications in pharmaceutical formulations.

In recent years, there has been growing interest in amine-containing heterocycles as pharmacophores due to their broad spectrum of biological activities. The dimethylamino group in trans-4-[2-(Dimethylamino)ethyl]cyclohexanamine is known to enhance the basicity of the molecule, which can be exploited in designing molecules that interact with acidic or positively charged biological targets. Additionally, the cyclohexane ring provides a stable aromatic-like environment, which can improve metabolic stability and reduce unwanted side reactions. These features make it an attractive candidate for further exploration in medicinal chemistry.

One of the most compelling aspects of trans-4-[2-(Dimethylamino)ethyl]cyclohexanamine is its potential as a building block for more complex drug candidates. Its structural motif can be modified through various chemical transformations, such as alkylation, acylation, or functionalization at the nitrogen atom of the dimethylamino group. Such modifications can lead to novel derivatives with enhanced potency, selectivity, or improved pharmacokinetic properties. The compound’s versatility has been recognized in several research studies, where it has been used as an intermediate in synthesizing more sophisticated molecules targeting specific therapeutic pathways.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds like trans-4-[2-(Dimethylamino)ethyl]cyclohexanamine with greater accuracy before conducting expensive wet-lab experiments. Molecular docking studies have shown that this compound can interact with various protein targets, including enzymes and receptors involved in inflammatory responses, neurotransmitter signaling, and cancer progression. These findings align with emerging research trends that emphasize the importance of structure-based drug design to optimize molecular interactions and improve therapeutic outcomes.

The synthesis of trans-4-[2-(Dimethylamino)ethyl]cyclohexanamine has been explored through multiple synthetic routes, each offering distinct advantages depending on scalability and purity requirements. One common approach involves the reaction of cyclohexyl halides with dimethylethylamine derivatives under controlled conditions. Alternatively, reductive amination or nucleophilic substitution reactions can be employed to introduce the desired substituents at the trans-4 position. These synthetic strategies have been refined over time to ensure high yields and minimal byproduct formation, making them suitable for industrial-scale production if needed.

In terms of biological evaluation, preliminary studies on trans-4-[2-(Dimethylamino)ethyl]cyclohexanamine have revealed promising activities in cell-based assays. For instance, it has demonstrated inhibitory effects on certain kinases associated with cancer cell proliferation, suggesting its potential as an anti-cancer agent. Additionally, its interaction with neurotransmitter receptors has been investigated for possible applications in treating neurological disorders. While these findings are encouraging, further research is necessary to fully elucidate its mechanism of action and assess its safety profile before moving into clinical trials.

The pharmacokinetic properties of trans-4-[2-(Dimethylamino)ethyl]cyclohexanamine are another area of interest. Its solubility profile and metabolic stability can significantly impact how it behaves within an organism after administration. Computational models have been used to predict its absorption, distribution, metabolism, excretion (ADME), and toxicity (ADMET) profiles based on structural features alone. These predictions help guide optimization efforts aimed at improving bioavailability and reducing off-target effects. Understanding these parameters is critical for developing safe and effective therapeutic agents.

As part of broader efforts to develop sustainable pharmaceuticals, green chemistry principles have been applied to the synthesis of trans-4-[2-(Dimethylamino)ethyl]cyclohexanamine. Researchers are exploring solvent-free reactions or using biodegradable solvents to minimize environmental impact while maintaining high reaction efficiency. Such approaches align with global initiatives aimed at reducing waste and energy consumption throughout drug development processes. By integrating green chemistry practices early on, trans-4-[2-(Dimethylamino)ethyl]cyclohexanamine could serve as an example for future sustainable drug design strategies.

The future prospects for trans-4-[2-(Dimethylamino)ethyl]cyclohexanamine appear bright given its structural versatility and potential biological activities. Ongoing research efforts are focused on expanding its chemical space through combinatorial libraries or directed evolution techniques to discover novel derivatives with enhanced therapeutic value. Collaborations between academic institutions and pharmaceutical companies may accelerate these discoveries by leveraging complementary expertise in synthetic chemistry, computational biology, and preclinical testing platforms.

In conclusion, trans-4-[2-(Dimethylamino)ethyl]cyclohexanamine (CAS No. 1448508-15-3) represents an intriguing compound with significant potential in pharmaceutical research applications, particularly as a building block for next-generation therapeutics targeting diverse diseases including cancer, neurological disorders, and inflammatory conditions.* Its unique structural features, coupled with advances in computational modeling, make it a valuable asset for medicinal chemists seeking innovative solutions.* As research continues,* this compound is likely*to play an increasingly important role*in shaping future drug development strategies.*